2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C16H16FN5O3/c1-20-14-13(15(24)21(2)16(20)25)22(9-19-14)8-12(23)18-7-10-3-5-11(17)6-4-10/h3-6,9H,7-8H2,1-2H3,(H,18,23)
• InChI Key: FPLRSVHTGNSDFB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C16H16FN5O3
• Molecular Weight: 345.33 g/mol

Description

The exploration of acetamide derivatives, including those with complex heterocyclic structures, is a significant area of chemical research due to their wide range of applications in pharmaceuticals, materials science, and as intermediates in organic synthesis. This includes compounds like 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-N-(4-fluorobenzyl)acetamide, which exhibit unique structural features and biological activities.

Synthesis Analysis

Synthesis methods for related compounds typically involve multi-step reactions, starting from basic heterocyclic scaffolds or purine derivatives. For example, the synthesis of structurally complex acetamides may involve nucleophilic substitution reactions, carbonylation using palladium-mediated reactions, and specific functional group transformations to introduce fluoro and benzyl groups at strategic positions on the molecule (Rahman & Långström, 2007).

Molecular Structure Analysis

The crystal structure and molecular geometry of similar compounds are characterized using X-ray diffraction, revealing key features such as bond lengths, angles, and intermolecular interactions that dictate the compound's stability and reactivity. For instance, detailed structural analysis may uncover the presence of intramolecular hydrogen bonds and weak π-π interactions, which are crucial for the stability of the molecular structure (Ahmad et al., 2012).